Cas no 1805566-89-5 (4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine)
4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine
-
- Inchi: 1S/C13H9BrF3N/c14-6-10-11(9-4-2-1-3-5-9)7-18-8-12(10)13(15,16)17/h1-5,7-8H,6H2
- InChI Key: HATCXSKODSSFGN-UHFFFAOYSA-N
- SMILES: BrCC1C(C(F)(F)F)=CN=CC=1C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 3.9
- Topological Polar Surface Area: 12.9
4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011995-250mg |
4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine |
1805566-89-5 | 95% | 250mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A029011995-1g |
4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine |
1805566-89-5 | 95% | 1g |
$2,808.15 | 2022-04-01 |
4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine
Introduction to 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine (CAS No. 1805566-89-5)
4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1805566-89-5, is a versatile intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad applicability in medicinal chemistry. The presence of a bromomethyl group at the 4-position and a trifluoromethyl group at the 5-position enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.
The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to improve metabolic stability, lipophilicity, and binding affinity. This modification has been extensively studied in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The bromomethyl functionality, on the other hand, provides a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the construction of diverse molecular architectures.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. One notable area of interest is in the discovery of small-molecule inhibitors targeting protein-protein interactions (PPIs). Pyridine-based scaffolds have shown promise in disrupting these interactions, which are often implicated in various diseases, including cancer and neurodegenerative disorders. The compound 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine serves as an excellent starting point for designing such inhibitors due to its structural flexibility and reactivity.
Moreover, the agrochemical industry has also benefited from the utility of this compound. Pyridine derivatives are widely used in the formulation of pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The specific substitution pattern of 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine makes it a suitable candidate for developing next-generation agrochemicals with improved efficacy and environmental safety.
Recent advancements in computational chemistry have further enhanced the design and optimization of pyridine-based compounds like 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential side effects with greater accuracy. This has accelerated the drug discovery process and reduced the time-to-market for new therapeutics. For instance, virtual screening using this compound as a scaffold has identified several promising candidates for further development as kinase inhibitors.
The synthesis of 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions starting from readily available precursors. The introduction of the bromomethyl group often requires halogenation followed by methylation techniques, while the trifluoromethyl group can be incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies highlight the compound's importance as a synthetic intermediate in industrial-scale production.
In conclusion, 4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine (CAS No. 1805566-89-5) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. As research continues to evolve, this compound will undoubtedly play a crucial role in advancing drug discovery and agricultural innovation.
1805566-89-5 (4-Bromomethyl-3-phenyl-5-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)